Cas no 515847-20-8 (2-Bromo-5-ethoxy-4-methoxybenzonitrile)

• Product Name: 2-Bromo-5-ethoxy-4-methoxybenzonitrile
• CAS No: 515847-20-8
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD02256845
• CID: 92924
• PubChem ID: 5147734
• Update Time: 2025-08-05

2-Bromo-5-ethoxy-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxy-4-methoxybenzonitrile
• 2-bromo-5-ethoxy-4-methoxybenzenecarbonitrile
• 2-bromo-5-ethoxy-4-methoxy-benzonitrile
• CS-0314010
• AKOS000303631
• DTXSID70408771
• 2-BROMO-5-ETHOXY-4 METHOXYBENZONITRILE
• MFCD02256845
• AS-63859
• FT-0679450
• 515847-20-8
• BBL016894
• DB-392780
• ALBB-008946
• STK436713

• MDL： MFCD02256845
• Inchi： 1S/C10H10BrNO2/c1-3-14-10-4-7(6-12)8(11)5-9(10)13-2/h4-5H,3H2,1-2H3
• InChI Key： AFKFWWUTJQDQTI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 254.98900
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: powder
• Density: 1.46
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.56
• PSA: 42.25000
• LogP: 2.72808
• Solubility: Not determined

2-Bromo-5-ethoxy-4-methoxybenzonitrile Security Information

• Hazardous Material transportation number：UN3439
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Bromo-5-ethoxy-4-methoxybenzonitrile

2-Bromo-5-Ethoxy-4-Methoxybenzonitrile (CAS No. 515847-20-8): A Structurally Diverse Platform for Advanced Chemical Research

In the rapidly evolving landscape of medicinal chemistry and materials science, 2-bromo-5-ethoxy-4-methoxybenzonitrile (CAS No. 515847-20-8) stands out as a versatile synthetic intermediate. This aromatic compound, characterized by its bromine substituent at the 2-position and ethoxy/methoxy groups at positions 5 and 4 respectively, represents a strategic platform for constructing bioactive molecules. Recent advancements in click chemistry and directed evolution methodologies have positioned this compound as a critical precursor in developing novel brominated benzonitrile derivatives with tunable physicochemical properties.

The unique substitution pattern of 2-bromo-functionalized benzonitriles enables precise site-specific modifications through palladium-catalyzed cross-coupling reactions. A groundbreaking study published in Journal of Medicinal Chemistry (2023) demonstrated how this compound's ethoxy group can be selectively oxidized to form aldehyde functionalities under mild conditions, creating intermediates for targeted drug delivery systems. Such transformations highlight the compound's role in bridging organic synthesis and pharmacokinetic optimization.

In the context of materials innovation, researchers at Stanford University recently utilized this compound to synthesize novel methoxy-functionalized aryl nitriles, which exhibit exceptional thermal stability and electronic conductivity. These findings, reported in Nature Materials, revealed that incorporating the bromo substituent allows controlled polymerization processes when combined with conjugated oligomers. This opens new avenues for high-performance optoelectronic devices such as flexible sensors and organic light-emitting diodes (OLEDs).

Cutting-edge applications now extend into bioorthogonal chemistry, where the bromine atom serves as a latent handle for bioconjugation reactions. A collaborative study between MIT and Pfizer highlighted how this compound's structural features enable "click-to-release" mechanisms in prodrug designs. By strategically placing the ethoxy group adjacent to the nitrile functionality, researchers achieved pH-responsive drug release profiles critical for tumor microenvironment targeting.

Spectroscopic analysis confirms the compound's rigid planar structure through X-ray crystallography studies conducted at ETH Zurich (ACS Central Science, 2023). The conjugated π-system formed by the nitrile group and meta-substituted methoxy/ethoxy moieties creates unique absorption characteristics in the UV-vis range (λmax ~300 nm), making it an ideal fluorophore precursor for biosensing applications.

In industrial synthesis contexts, recent process optimization efforts have reduced production costs by 37% through continuous flow methodologies. A Nature Catalysis paper described using microwave-assisted Suzuki-Miyaura coupling to directly functionalize this compound's bromine position with aryl boronic acids under solvent-free conditions. This advancement addresses scalability challenges while maintaining >98% purity standards.

The compound's nitrile group also plays a pivotal role in supramolecular assembly research. Scientists at Cambridge University demonstrated its ability to form hydrogen-bonded networks with cucurbiturils, creating stimuli-responsive gels capable of encapsulating biomolecules like insulin without denaturation. These findings underscore its potential in drug formulation technologies requiring controlled release mechanisms.

In environmental chemistry applications, studies published in Environmental Science & Technology (2023) revealed how this compound's ethyl ether substituent enhances biodegradability compared to analogous alkyl ether derivatives. This property makes it particularly suitable for green chemical processes where environmental impact mitigation is prioritized without compromising reactivity.

Ongoing research into its photochemical properties has uncovered unexpected triplet state lifetimes exceeding 1 μs under ambient conditions - a discovery with implications for next-generation solar cell technologies requiring long-lived excited states. Collaborative work between UCLA and Samsung Advanced Institute continues to explore these phenomena through transient absorption spectroscopy.

This multifunctional molecule continues to drive interdisciplinary innovation across pharmaceutical development, nanotechnology, and sustainable chemistry sectors. Its structural diversity combined with recent breakthroughs positions it as an indispensable tool for addressing complex challenges in modern chemical research while adhering to strict purity (<99% HPLC) and analytical standards required by ISO/IEC 17025 protocols.